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Compound of Interest

Compound Name: 1-Pentyn-3-ol

Cat. No.: B1209153 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of 1-
Pentyn-3-ol, tailored for researchers, scientists, and professionals in drug development.

Adherence to these protocols is essential for ensuring a safe laboratory environment.

Physicochemical and Hazard Data
Properly understanding the characteristics of 1-Pentyn-3-ol is the first step in safe handling.

The following tables summarize its key quantitative data.

Table 1: Physical and Chemical Properties

Property Value Source

Molecular Formula C₅H₈O [1]

Molecular Weight 84.12 g/mol [1]

Boiling Point 114 - 115 °C [2][3]

Flash Point 28 °C (closed cup) [2][3]

Density 0.839 g/cm³ at 25 °C [2][3]

Water Solubility 90.1 g/L [3]

Table 2: GHS Hazard Classification
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Hazard Class Category GHS Code Description

Flammable Liquids 3 H226
Flammable liquid and

vapor[1][4]

Acute Toxicity, Oral 3 H301 Toxic if swallowed[1]

Acute Toxicity, Dermal 3 H311
Toxic in contact with

skin[1]

Acute Toxicity,

Inhalation
3 H331 Toxic if inhaled[1]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is mandatory to prevent exposure

through various routes.

Table 3: Recommended Personal Protective Equipment (PPE)

Equipment Specification Rationale

Eye Protection
Chemical splash goggles

and/or a face shield.

To protect against splashes

that could cause severe eye

irritation.[2]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, minimum 4mil

thickness).

To prevent skin contact, as the

chemical is toxic and can be

absorbed through the skin.[2]

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If ventilation is

inadequate, a NIOSH-

approved respirator with

organic vapor cartridges is

necessary.

To prevent the inhalation of

toxic vapors, which may cause

respiratory irritation or

dizziness.[2]

Protective Clothing
A flame-resistant lab coat and

closed-toe shoes.

To protect the skin from

splashes and in case of fire.[2]
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Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Ensure a safety shower and eyewash station are readily accessible before beginning work.

[2]

All handling of 1-Pentyn-3-ol must be conducted in a well-ventilated area, preferably within a

certified chemical fume hood to minimize vapor accumulation.[2]

Eliminate all potential ignition sources from the handling area, including open flames, sparks

from electrical equipment, and static discharge.[2][4]

Use only non-sparking tools and explosion-proof equipment.[2][5]

Ground and bond all containers and receiving equipment during transfers to prevent static

discharge.[4][5]

2. Handling the Chemical:

Wear the appropriate PPE as detailed in Table 3 before handling the chemical.

When transferring the liquid, pour slowly and carefully to minimize splashing and the

generation of vapors.[2]

Keep containers tightly closed when not in use to prevent the escape of flammable and toxic

vapors.[2][4]

3. In Case of a Spill:

Immediately evacuate all non-essential personnel from the spill area.[2]

For small spills, absorb the chemical with an inert, non-combustible material such as sand or

earth.[2]

Use clean, non-sparking tools to collect the absorbed material and place it into a suitable,

labeled container for hazardous waste disposal.[2]
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For larger spills, contain the spill and use a vapor-suppressing foam to reduce the risk of fire

and inhalation.[2]

Disposal Plan
1. Waste Collection:

All waste materials contaminated with 1-Pentyn-3-ol, including absorbent materials from

spills, used gloves, and empty containers, must be collected in a designated, properly

labeled, and sealed hazardous waste container.

2. Storage of Waste:

Store the hazardous waste container in a cool, well-ventilated area away from heat and

ignition sources.[4][6]

Ensure the storage area is secure and accessible only to authorized personnel.

3. Final Disposal:

Dispose of all 1-Pentyn-3-ol waste through an approved and licensed hazardous waste

disposal facility.[4][5] Do not dispose of it down the drain or with general laboratory trash.

Follow all local, state, and federal regulations for the transportation and disposal of

flammable and toxic chemical waste.

Workflow and Safety Logic
The following diagram illustrates the logical flow for safely handling and disposing of 1-Pentyn-
3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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